Cas no 1262545-44-7 (Oxidanium;1,3-bis[2,6-di(propan-2-yl)phenyl]-2H-imidazole;gold;tetrafluoroborate)

• Product Name: Oxidanium;1,3-bis[2,6-di(propan-2-yl)phenyl]-2H-imidazole;gold;tetrafluoroborate
• CAS No: 1262545-44-7
• MF: C₅₄H₇₉Au₂BF₄N₄O
• MW: 1280.96899437904
• MDL: MFCD28144568
• CID: 4726959
• PubChem ID: 167993990
• Update Time: 2025-11-02

Oxidanium;1,3-bis[2,6-di(propan-2-yl)phenyl]-2H-imidazole;gold;tetrafluoroborate Chemical and Physical Properties

Names and Identifiers

• Bis{1,3-bis[2,6-bis(1-methylethyl)phenyl]-1,3-dihydro-2H-imidazol-2-ylidene}-micro-hydroxydigold(I) tetrafluoroborate
• Oxidanium;1,3-bis[2,6-di(propan-2-yl)phenyl]-2H-imidazole;gold;tetrafluoroborate
• Bis{1,3-bis[2,6-bis(1-methylethyl)phenyl]-1,3-dihydro-2H-imidazol-2-ylidene}-mu-hydroxydigold(I)
• 1262545-44-7

• MDL： MFCD28144568
• Inchi： 1S/2C27H38N2.2Au.BF4.H2O/c2*1-18(2)22-11-9-12-23(19(3)4)26(22)28-15-16-29(17-28)27-24(20(5)6)13-10-14-25(27)21(7)8;;;2-1(3,4)5;/h2*9-16,18-21H,17H2,1-8H3;;;;1H2/q;;;;-1;/p+1
• InChI Key： UOEFWRNBKJUZAJ-UHFFFAOYSA-O
• SMILES： [Au].[Au].F[B-](F)(F)F.[OH3+].N1(C=CN(C2C(=CC=CC=2C(C)C)C(C)C)C1)C1C(=CC=CC=1C(C)C)C(C)C.N1(C=CN(C2C(=CC=CC=2C(C)C)C(C)C)C1)C1C(=CC=CC=1C(C)C)C(C)C

Computed Properties

• Exact Mass: 1280.56145g/mol
• Monoisotopic Mass: 1280.56145g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 66
• Rotatable Bond Count: 12
• Complexity: 479
• Covalently-Bonded Unit Count: 6
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 14

Additional information on Oxidanium;1,3-bis[2,6-di(propan-2-yl)phenyl]-2H-imidazole;gold;tetrafluoroborate

Comprehensive Overview of Oxidanium;1,3-bis[2,6-di(propan-2-yl)phenyl]-2H-imidazole;gold;tetrafluoroborate (CAS No. 1262545-44-7)

The compound Oxidanium;1,3-bis[2,6-di(propan-2-yl)phenyl]-2H-imidazole;gold;tetrafluoroborate (CAS No. 1262545-44-7) is a highly specialized chemical entity that has garnered significant attention in advanced material science and catalysis research. This unique molecular structure combines an imidazole backbone with gold and tetrafluoroborate components, creating a versatile compound with potential applications across multiple scientific domains. Researchers are particularly interested in its electronic properties and stability, which make it suitable for cutting-edge technological applications.

One of the most intriguing aspects of Oxidanium;1,3-bis[2,6-di(propan-2-yl)phenyl]-2H-imidazole;gold;tetrafluoroborate is its molecular architecture. The presence of 1,3-bis[2,6-di(propan-2-yl)phenyl] groups provides steric hindrance that enhances the compound's stability, while the gold center offers unique catalytic properties. This combination has led to investigations into its potential use in organic electronics, a field that is currently experiencing rapid growth due to the demand for flexible and efficient electronic devices. The tetrafluoroborate anion further contributes to the compound's solubility and reactivity profile, making it adaptable to various reaction conditions.

Recent studies have explored the application of CAS 1262545-44-7 in photocatalysis, a hot topic in sustainable chemistry. With increasing global focus on green energy solutions, compounds that can facilitate light-driven chemical transformations are in high demand. The gold-imidazole complex in this molecule shows promise in absorbing specific wavelengths of light, potentially making it valuable for solar energy conversion systems. Researchers are particularly excited about its possible role in hydrogen production through water splitting, a process that could revolutionize clean energy technologies.

The synthesis of Oxidanium;1,3-bis[2,6-di(propan-2-yl)phenyl]-2H-imidazole;gold;tetrafluoroborate involves sophisticated coordination chemistry techniques. The process typically begins with the preparation of the imidazole ligand, followed by careful introduction of the gold precursor under controlled conditions. The final product is often characterized using advanced analytical methods such as X-ray crystallography and NMR spectroscopy, which confirm the precise molecular structure and purity of the compound. These characterization techniques are crucial for ensuring the compound's quality for research applications.

From a commercial perspective, CAS 1262545-44-7 represents an important development in specialty chemicals. While currently primarily used in research settings, its unique properties suggest potential for scale-up and industrial applications. The market for gold-containing catalysts has been growing steadily, driven by demand from pharmaceutical and fine chemical industries. Companies specializing in advanced materials are closely monitoring developments related to this compound, recognizing its possible value in next-generation catalytic systems.

Safety considerations for handling Oxidanium;1,3-bis[2,6-di(propan-2-yl)phenyl]-2H-imidazole;gold;tetrafluoroborate follow standard laboratory protocols for organometallic compounds. While not classified as highly hazardous, proper protective equipment should be used when working with this material. Storage recommendations typically include protection from light and moisture to maintain stability. These handling procedures are similar to those for many research-grade coordination complexes used in academic and industrial laboratories.

The future research directions for CAS 1262545-44-7 appear promising, with several potential avenues for exploration. Scientists are particularly interested in modifying the imidazole ligand structure to tune the compound's electronic properties. Other investigations focus on combining this material with nanostructured supports to enhance its catalytic performance. These developments align with current trends in materials science, where researchers seek to create tailored molecular systems with precisely controlled functionalities.

For researchers considering working with Oxidanium;1,3-bis[2,6-di(propan-2-yl)phenyl]-2H-imidazole;gold;tetrafluoroborate, it's important to note that the compound represents an exciting intersection of coordination chemistry and materials science. Its potential applications span from fundamental research in molecular electronics to practical uses in sustainable chemical processes. As with many specialized compounds, collaboration between synthetic chemists, spectroscopists, and materials scientists will likely yield the most significant advances in understanding and utilizing this unique chemical entity.

The scientific community continues to explore novel applications for gold-containing compounds like CAS 1262545-44-7. Recent publications have highlighted their potential in medical imaging and therapeutic agents, though these applications for this specific compound remain speculative at present. What makes this particular molecule stand out is its combination of robust ligand architecture with the unique properties of gold, creating opportunities for innovation in multiple scientific disciplines.

In conclusion, Oxidanium;1,3-bis[2,6-di(propan-2-yl)phenyl]-2H-imidazole;gold;tetrafluoroborate (CAS No. 1262545-44-7) represents a fascinating example of modern coordination chemistry with broad potential applications. Its development reflects the ongoing trend toward designing molecular systems with precisely controlled properties for advanced technological applications. As research continues, we can anticipate new discoveries about this compound's capabilities and potential uses in emerging scientific fields.